Cas no 2248273-81-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate
• CAS No: 2248273-81-4
• MF: C₁₈H₁₂F₃NO₄
• MW: 363.287395477295
• CID: 6406780
• PubChem ID: 165729804
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6520018
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate
• 2248273-81-4

• Inchi： 1S/C18H12F3NO4/c1-10(18(19,20)21)11-6-8-12(9-7-11)17(25)26-22-15(23)13-4-2-3-5-14(13)16(22)24/h2-10H,1H3
• InChI Key： OEBQKMRKFLDUII-UHFFFAOYSA-N
• SMILES： FC(C(C)C1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 363.07184235g/mol
• Monoisotopic Mass: 363.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate (CAS No. 2248273-81-4)

In the realm of specialized chemical compounds, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate (CAS No. 2248273-81-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its isoindole core and trifluoromethyl substituent, is a subject of interest in pharmaceutical and material science research. Its molecular architecture combines a benzoate ester linkage with a 1,3-dioxoisoindoline moiety, offering versatility in synthetic pathways.

The growing demand for fluorinated compounds in drug discovery has propelled research into CAS 2248273-81-4. Fluorination, particularly with trifluoromethyl groups, enhances metabolic stability and bioavailability, making this compound a candidate for probing bioactive molecule design. Researchers are exploring its role in modulating enzyme inhibition and receptor binding, aligning with trends in targeted therapy development.

From a material science perspective, the 1,3-dioxoisoindoline scaffold contributes to photostability and thermal resistance, qualities sought after in high-performance polymers and organic electronics. The compound’s aromatic benzoate segment further enables integration into π-conjugated systems, relevant for OLEDs and solar cell materials. Such applications resonate with the global push toward sustainable energy solutions.

Synthetic methodologies for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate often involve esterification of 4-(1,1,1-trifluoropropan-2-yl)benzoic acid with N-hydroxyisoindoline-1,3-dione. Optimizing yield and purity requires precise control of catalytic conditions, a topic frequently queried in chemical synthesis forums. Analytical techniques like HPLC and NMR are critical for characterizing its regioselectivity and stereochemical purity.

Environmental and safety profiles of CAS 2248273-81-4 are under scrutiny, reflecting broader concerns about green chemistry. Studies focus on biodegradability and low-toxicity solvents for its synthesis, addressing EPA guidelines and REACH compliance. These aspects are pivotal for industrial adoption, as evidenced by searches for eco-friendly fluorochemicals.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,1,1-trifluoropropan-2-yl)benzoate exemplifies innovation at the intersection of medicinal chemistry and advanced materials. Its dual applicability underscores the compound’s relevance in addressing contemporary challenges like precision medicine and renewable energy, making it a standout subject in scientific discourse.